N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C19H16ClN3O2/c1-13-9-10-18(23-22-13)25-16-7-4-6-14(11-16)19(24)21-12-15-5-2-3-8-17(15)20/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: JTFUKVGDRLSSEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol

Description

N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide is a chemical compound that has gained significant attention in scientific research. This compound has shown promising results in the treatment of various diseases, including cancer and neurodegenerative disorders.

Scientific Research Applications

Herbicidal Activity

N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a compound related to N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide, has been identified as part of a group of benzamides with herbicidal properties. These compounds are active against annual and perennial grasses, showing potential utility in agricultural applications for forage legumes, turf grasses, and cultivated crops (Viste, Cirovetti, & Horrom, 1970).

Antimicrobial Properties

Research has shown that certain benzamide derivatives exhibit pronounced antimicrobial activity. This suggests the potential of N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide and related compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).

Anticancer Applications

Compounds similar to N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide, like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, have shown promise as anticancer drugs. They selectively inhibit histone deacetylases, which are key in regulating cancer cell proliferation and inducing apoptosis, suggesting potential therapeutic applications in oncology (Zhou et al., 2008).

Non-Peptide Bradykinin B2 Receptor Antagonists

Studies have identified certain benzamides as orally active non-peptide bradykinin B2 receptor antagonists, indicating their potential in developing new therapies for conditions modulated by this receptor (Abe et al., 1998).

Quality Control in Pharmaceutical Manufacturing

N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide and related compounds have been studied in the context of pharmaceutical quality control. Techniques like nonaqueous capillary electrophoresis have been developed for the separation and analysis of these compounds, ensuring the quality and safety of pharmaceutical products (Ye et al., 2012).

Cardiotonic Agents

Some derivatives of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone, structurally related to N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide, have shown cardiotonic activity, indicating potential therapeutic uses in treating heart-related conditions (Wang et al., 2008).